molecular formula C21H24N2O3 B2610413 N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)-2-ethoxybenzamide CAS No. 905678-70-8

N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)-2-ethoxybenzamide

Cat. No. B2610413
CAS RN: 905678-70-8
M. Wt: 352.434
InChI Key: SKJHUJUWYNQTFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structure. It may also include information about its physical appearance .


Synthesis Analysis

This would involve a detailed examination of the methods used to synthesize the compound. It could include the starting materials, reaction conditions, catalysts used, and the yield of the product .


Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .


Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes. It could include looking at how the compound reacts with other substances, the conditions required for these reactions, and the products formed .


Physical And Chemical Properties Analysis

This would involve studying properties such as the compound’s melting point, boiling point, solubility, and stability. It could also include looking at its spectral data, such as its UV-Vis, IR, NMR, and mass spectra .

Scientific Research Applications

Synthesis and Characterization

  • The synthesis of various benzamide derivatives and related compounds often involves complex chemical reactions, highlighting the importance of these compounds in medicinal chemistry and materials science. For example, the synthesis of tritium-labeled N-((R)-1-((S)-4-(4-chlorophenyl)-4-hydroxy-3,3-dimethylpiperidin-1-yl)-3-methyl-1-oxobutan-2-yl)-3-sulfamoylbenzamide, a potent antagonist, demonstrates the interest in labeling and studying benzamide derivatives for their biological activities (Hong et al., 2015).

Medicinal Chemistry Applications

  • The development of radiolabeled compounds for receptor imaging, such as [11C]L-159,884, a nonpeptide angiotensin II antagonist, showcases the application of benzamide derivatives in diagnostic imaging and receptor studies (Hamill et al., 1996).

Catalysis and Material Science

  • Research on Rh(III)-catalyzed olefination using benzamides as directing groups indicates the utility of these compounds in synthetic organic chemistry, particularly in the selective formation of valuable products through C-H bond activation (Rakshit et al., 2011).

Impurity Identification in Pharmaceuticals

  • The identification and synthesis of impurities in pharmaceuticals, such as Repaglinide, highlight the importance of understanding and controlling the synthesis of benzamide derivatives and related compounds to ensure drug purity and efficacy (Kancherla et al., 2018).

Safety And Hazards

This would involve looking at the compound’s toxicity, flammability, and reactivity. It could also include looking at how to safely handle and dispose of the compound .

Future Directions

This would involve discussing potential future research directions. This could include suggesting further studies to better understand the compound’s properties or biological activity, or proposing potential applications for the compound .

properties

IUPAC Name

N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2-ethoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24N2O3/c1-4-26-19-8-6-5-7-18(19)21(25)22-16-12-20(24)23(13-16)17-10-9-14(2)15(3)11-17/h5-11,16H,4,12-13H2,1-3H3,(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SKJHUJUWYNQTFE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1C(=O)NC2CC(=O)N(C2)C3=CC(=C(C=C3)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H24N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

352.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2-ethoxybenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.